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For Researchers, Scientists, and Drug Development Professionals

Introduction
MLS0315771 is a known antagonist of G protein-coupled receptor 55 (GPR55), a novel

cannabinoid receptor implicated in a variety of physiological and pathological processes. Its

role in signaling pathways makes it a person of interest in research fields such as

neuroscience, oncology, and immunology. This document provides detailed application notes

and protocols for the administration of MLS0315771 in animal models, designed to assist

researchers in preclinical studies.

While specific in vivo data for MLS0315771 in rodent models is limited in publicly available

literature, this guide synthesizes existing information on MLS0315771 from in vitro and

zebrafish studies, alongside data from other GPR55 antagonists and general best practices for

the administration of poorly soluble compounds.

Data Presentation
In Vitro Activity of MLS0315771

Parameter Value Cell Line/Assay Condition

IC₅₀ ~1 µM
Phosphomannose Isomerase

(MPI) inhibition assay

Kᵢ 1.4 µM Competitive MPI inhibitor
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In Vivo Data for GPR55 Antagonists (for reference)
Compound Animal Model

Route of
Administration

Dosage
Observed
Effect

ML193 Rat
Intracerebroventr

icular (i.c.v.)
0.1 and 1 µ g/rat

Increased

anxiety-like

behaviors and

locomotor

impairment[1]

CID16020046 Rat
Intrapallidal

Injection
10 µM

Increased

indices of motor

performance in a

model of

Parkinson's

disease[2]

CID16020046 Mouse Not Specified 1 mg/kg

Attenuated

obesity-induced

airway

inflammation

MLS0315771
Zebrafish

Embryo
Immersion > 2 µM Toxic

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the GPR55 signaling pathway and a general workflow for in

vivo administration of MLS0315771.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

